Cas no 1806305-45-2 (2,6-Difluoro-4-(trifluoromethoxy)benzonitrile)

• Product Name: 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile
• CAS No: 1806305-45-2
• MF: C₈H₂F₅NO
• MW: 223.09959936142
• CID: 4707312
• Update Time: 2025-05-23

2,6-Difluoro-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H2F5NO/c9-6-1-4(15-8(11,12)13)2-7(10)5(6)3-14/h1-2H
• InChI Key： PHTQDUNKRPXJHK-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Topological Polar Surface Area: 33

Additional information on 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile

Recent Advances in the Study of 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile (CAS: 1806305-45-2)

In recent years, the compound 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile (CAS: 1806305-45-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic nitrile derivative has shown promising potential in various applications, including agrochemicals, pharmaceuticals, and material science. The unique combination of fluorine and trifluoromethoxy substituents on the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile derivatives as potential kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity and selectivity toward specific kinase targets. The results demonstrated that modifications at the benzonitrile moiety could significantly enhance inhibitory activity, with some derivatives exhibiting nanomolar potency against key oncogenic kinases.

Another noteworthy investigation, reported in ACS Chemical Biology, focused on the role of 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile in modulating protein-protein interactions (PPIs). The study highlighted the compound's ability to disrupt critical PPIs involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent. Molecular docking simulations and biophysical assays revealed that the trifluoromethoxy group plays a crucial role in stabilizing the compound within the protein binding pocket.

In the agrochemical sector, 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile has been investigated as a key intermediate in the synthesis of next-generation herbicides. A patent application filed by a leading agrochemical company disclosed novel herbicidal compositions containing this compound, which exhibited superior weed control efficacy and reduced environmental toxicity compared to conventional herbicides. The patent emphasized the compound's stability under various environmental conditions, making it suitable for broad-spectrum applications.

From a synthetic chemistry perspective, advancements in the scalable production of 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile have been reported. A recent publication in Organic Process Research & Development described an efficient, cost-effective synthetic route utilizing continuous flow chemistry. This method not only improved yield and purity but also minimized the generation of hazardous byproducts, aligning with the principles of green chemistry.

Looking ahead, the versatility of 2,6-Difluoro-4-(trifluoromethoxy)benzonitrile continues to inspire innovative research across multiple disciplines. Its unique physicochemical properties and diverse biological activities position it as a compelling candidate for further exploration in drug discovery, agrochemical development, and materials science. Future studies are expected to delve deeper into its mechanism of action, toxicity profile, and potential clinical applications, paving the way for novel therapeutic and industrial solutions.